(S)-Methyl 2-amino-4-((tert-butoxycarbonyl)amino)butanoate hydrochloride
Description
(S)-Methyl 2-amino-4-((tert-butoxycarbonyl)amino)butanoate hydrochloride, commonly referred to as (S)-methyl-2-amino-4-butanoate hydrochloride, is a derivative of the amino acid glutamate and is used in a variety of scientific research applications. It is an important compound in the study of biochemical and physiological processes and has been used in a number of studies to explore the effects of glutamate on cells. The compound is also used in the synthesis of other compounds and has been used in the study of receptor binding and drug delivery.
Scientific Research Applications
Peptide Synthesis Using Boc-Amino Acid Ionic Liquids (AAILs)
The tert-butyloxycarbonyl (Boc) group plays a crucial role in peptide synthesis. Researchers have developed room-temperature ionic liquids (RTILs) derived from commercially available Boc-protected amino acids. These Boc-AAILs serve as efficient reactants and reaction media for peptide synthesis. Notably, the distinctive coupling reagent N,N’-diethylene-N’'-2-chloroethyl thiophosphoramide enhances amide formation in Boc-AAILs without the need for additional base, yielding dipeptides in just 15 minutes .
Chemical Protection in Organic Synthesis
The chemically protected Boc group shields the reactive side chain and N-terminus of amino acids. As a result, Boc-AAILs can be employed in selective or multistep organic synthesis. Their miscibility in various solvents (acetonitrile, methanol, dimethylformamide, and dimethyl sulfoxide) further enhances their utility .
Unique Reactivity Patterns in Boc-Containing Compounds
The crowded tert-butyl group in Boc-protected amino acids elicits distinct reactivity patterns. Understanding these patterns is essential for designing efficient synthetic routes and optimizing chemical transformations. Researchers have explored the relevance of the tert-butyl group in both chemical reactions and biological processes .
Biodegradation Pathways and Environmental Impact
Investigating the fate of Boc-protected compounds in the environment is crucial. Understanding their biodegradation pathways helps assess their environmental impact. Researchers study how Boc groups are metabolized and degraded, contributing to our understanding of environmental chemistry .
properties
IUPAC Name |
methyl (2S)-2-amino-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O4.ClH/c1-10(2,3)16-9(14)12-6-5-7(11)8(13)15-4;/h7H,5-6,11H2,1-4H3,(H,12,14);1H/t7-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XETISTBVDHNRBD-FJXQXJEOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCC(C(=O)OC)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)NCC[C@@H](C(=O)OC)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80647775 |
Source
|
| Record name | Methyl (2S)-2-amino-4-[(tert-butoxycarbonyl)amino]butanoate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80647775 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-Methyl 2-amino-4-((tert-butoxycarbonyl)amino)butanoate hydrochloride | |
CAS RN |
3350-15-0 |
Source
|
| Record name | Methyl (2S)-2-amino-4-[(tert-butoxycarbonyl)amino]butanoate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80647775 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(tert-Butoxy)carbonyl]-D-tryptophan](/img/structure/B557161.png)
